molecular formula C9H11BrN4 B8745106 3-Bromo-n-isopropylimidazo[1,2-a]pyrazin-8-amine CAS No. 787590-41-4

3-Bromo-n-isopropylimidazo[1,2-a]pyrazin-8-amine

Cat. No.: B8745106
CAS No.: 787590-41-4
M. Wt: 255.11 g/mol
InChI Key: NPWGEKVQVMTWET-UHFFFAOYSA-N
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Description

3-Bromo-n-isopropylimidazo[1,2-a]pyrazin-8-amine is a useful research compound. Its molecular formula is C9H11BrN4 and its molecular weight is 255.11 g/mol. The purity is usually 95%.
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Properties

CAS No.

787590-41-4

Molecular Formula

C9H11BrN4

Molecular Weight

255.11 g/mol

IUPAC Name

3-bromo-N-propan-2-ylimidazo[1,2-a]pyrazin-8-amine

InChI

InChI=1S/C9H11BrN4/c1-6(2)13-8-9-12-5-7(10)14(9)4-3-11-8/h3-6H,1-2H3,(H,11,13)

InChI Key

NPWGEKVQVMTWET-UHFFFAOYSA-N

Canonical SMILES

CC(C)NC1=NC=CN2C1=NC=C2Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 3,5-dibromo-imidazo[1,2-a]pyrazine (D) (200 mg, 0.72 mmol) in THF (3.6 ml) was added isopropylamine (1.3 ml, 14.4 mmol). The mixture was heated at 70° C. overnight. The mixture was then cooled to rt, diluted with DCM. The organic layer was washed with water, brine, dried and concentrated. The residue was purified on a silica gel column to afford 125 mg (yield 68%) of the title compound.
Quantity
200 mg
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1.3 mL
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3.6 mL
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Yield
68%

Synthesis routes and methods II

Procedure details

(3-Bromo-imidazo[1,2-a]pyrazin-8-yl)-isopropyl-amine was prepared by a process analogous to that described in Example 2 starting from 3-bromo-8-chloro-imidazo[1,2-a]pyrazine and isopropylamine.
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